Cas no 86728-93-0 ((S)-Methyl-4-chloro-3-hydroxybutyrate)

• Product Name: (S)-Methyl-4-chloro-3-hydroxybutyrate
• CAS No: 86728-93-0
• MF: C₅H₉ClO₃
• MW: 152.576161146164
• MDL: MFCD01862166
• CID: 61018
• Update Time: 2025-11-01

(S)-Methyl-4-chloro-3-hydroxybutyrate Chemical and Physical Properties

Names and Identifiers

• METHYL (S)-4-CHLORO-3-HYDROXYBUTYRATE
• (S)-METHYL 4-CHLORO-3-HYDROXYBUTYRATE
• (S)-Methyl-4-cloro-3-hydroxybutyrate
• Butanoic acid, 4-chloro-3-hydroxy-, Methyl ester, (3S)-
• (S)-METHYL-4-CHLORO-3-HYDROXYBUTYRATE
• methyl (3S)-4-chloro-3-hydroxybutanoate
• (S)-Methyl-4-chloro-3-hydroxybutyrate

• MDL： MFCD01862166
• Inchi： 1S/C5H9ClO3/c1-9-5(8)2-4(7)3-6/h4,7H,2-3H2,1H3/t4-/m0/s1
• InChI Key： WMRINGSAVOPXTE-BYPYZUCNSA-N
• SMILES： ClC[C@H](CC(=O)OC)O

Computed Properties

• Exact Mass: 152.02400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 46.53000
• LogP: 0.14920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (S)-Methyl-4-chloro-3-hydroxybutyrate

Comprehensive Guide to (S)-Methyl-4-chloro-3-hydroxybutyrate (CAS No. 86728-93-0): Properties, Applications, and Industry Insights

(S)-Methyl-4-chloro-3-hydroxybutyrate (CAS No. 86728-93-0) is a chiral ester compound widely recognized for its versatility in organic synthesis and pharmaceutical applications. With the growing demand for enantiomerically pure intermediates, this compound has gained significant attention due to its role in producing high-value chiral building blocks. Its molecular structure, featuring both a chloro and hydroxy functional group, enables selective transformations critical for asymmetric synthesis.

The compound’s CAS number 86728-93-0 serves as a unique identifier in chemical databases, ensuring precise tracking in research and industrial workflows. Recent trends in green chemistry have spurred interest in optimizing its synthesis to reduce environmental impact. Researchers are exploring catalytic methods to enhance the stereoselectivity of (S)-Methyl-4-chloro-3-hydroxybutyrate, aligning with the industry’s shift toward sustainable practices.

In pharmaceuticals, (S)-Methyl-4-chloro-3-hydroxybutyrate is a key precursor for beta-blockers and chiral drugs. Its ability to introduce stereocenters makes it invaluable for designing molecules with targeted biological activity. Questions like "How is (S)-Methyl-4-chloro-3-hydroxybutyrate used in drug development?" or "What are the synthetic routes for CAS 86728-93-0?" frequently appear in academic and industrial forums, reflecting its relevance.

From a technical perspective, the compound’s physical properties—such as solubility in polar solvents and stability under controlled conditions—are critical for process scalability. Analytical techniques like HPLC and NMR are routinely employed to verify its purity and enantiomeric excess, addressing common queries about quality control in production.

The agrochemical sector also leverages (S)-Methyl-4-chloro-3-hydroxybutyrate for synthesizing bioactive molecules with herbicidal or fungicidal properties. Innovations in crop protection chemicals have further driven demand, particularly for compounds with minimal ecological footprints. This aligns with searches for "eco-friendly chiral intermediates" or "CAS 86728-93-0 suppliers."

Looking ahead, advancements in biocatalysis and flow chemistry are expected to reshape the production landscape of (S)-Methyl-4-chloro-3-hydroxybutyrate. As industries prioritize efficiency and sustainability, this compound’s role in enabling high-yield, low-waste processes will remain pivotal. Its integration into API manufacturing underscores its enduring importance in modern chemistry.